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Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B15598387 Get Quote

Essential Safety and Handling Guide for
Dihydrolinalool
For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring safe handling of chemicals is paramount. This guide provides immediate, essential

safety and logistical information for the proper handling and disposal of Dihydrolinalool,
fostering a culture of safety and building trust in laboratory practices.

Physicochemical Properties
Understanding the properties of Dihydrolinalool is the first step toward safe handling.
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Property Value Source

Molecular Formula C₁₀H₂₀O [1][2]

Molar Mass 156.27 g/mol [2]

Appearance Colorless liquid [2][3]

Density 0.857 to 0.863 g/mL at 25 °C [4]

Boiling Point
191.00 to 193.00 °C at 760.00

mm Hg
[5]

Flash Point 178.0 °F (81.1 °C) Closed Cup [5][6]

Water Solubility 1.45 g/L (25 ºC) [3]

Solubility

Soluble in alcohol, propylene

glycol, non-volatile oil, and

mineral oil; miscible in ethanol

and ether. Almost insoluble in

water and glycerin.

[3][5]

Hazard Identification and Personal Protective
Equipment (PPE)
Dihydrolinalool is a combustible liquid that may be harmful in contact with skin and cause mild

skin and eye irritation.[6] Therefore, appropriate personal protective equipment is mandatory to

prevent exposure.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

prevent splashes to the eyes.

[7]

Hand Protection Nitrile Gloves

Inspect gloves for tears or

holes before use.[8] Change

gloves frequently and

immediately if contaminated.[8]

Body Protection
Flame-Resistant Laboratory

Coat

A lab coat made of a flame-

resistant material is

recommended.[9] Avoid

synthetic materials that can

melt.[8]

Footwear Closed-Toe Shoes
Shoes must fully cover the feet

to protect against spills.[8][9]

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

To avoid the buildup of

flammable vapors, always

handle Dihydrolinalool in a

properly functioning chemical

fume hood.[8][10]

Safe Handling and Operational Plan
Adherence to safe handling practices is crucial for minimizing risks associated with this

combustible liquid.

Engineering Controls:

Work in a well-ventilated area.[7] For procedures with a risk of generating aerosols or

vapors, a chemical fume hood is required.[10]

All equipment used when handling the product must be grounded to prevent static

discharges.[6]
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Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[6]

Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Have an

emergency eyewash station and safety shower readily accessible.

Transferring: When transferring Dihydrolinalool, do so carefully to avoid splashing. For

larger quantities, use a grounded pump or dispensing system.

Heating: If heating is required, use a water bath, heating mantle, or oil bath. Never use an

open flame.[8]

Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[7]

Keep containers tightly closed when not in use.[7]

Spill Management Workflow
In the event of a spill, a clear and immediate response is critical. The following workflow

provides a step-by-step guide for managing a Dihydrolinalool spill.

Caption: Workflow for managing a Dihydrolinalool spill.

Disposal Plan
Proper disposal of Dihydrolinalool and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All Dihydrolinalool waste, including unused product and contaminated materials (e.g.,

absorbent pads, gloves), must be collected in a designated, properly labeled, and sealed

container.

Never return spilled material to the original container for re-use.[6]

Disposal Procedure:
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Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the

contents ("Dihydrolinalool").

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Disposal: Dispose of the contents and the container in accordance with all local, regional,

national, and international regulations.[6] This material and its container must be disposed of

as hazardous waste.[6] It is recommended to entrust the disposal to a licensed waste

disposal company.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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